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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497

Introduction

2-Methoxyhexane, also known as methyl hexyl ether, is a chemical compound with the
molecular formula C7H160. As with all chemical reagents and waste products, proper disposal
of 2-Methoxyhexane is crucial to ensure the safety of laboratory personnel, the community,
and the environment. These application notes provide detailed protocols for the safe handling
and disposal of 2-Methoxyhexane waste, tailored for researchers, scientists, and drug
development professionals. Adherence to these guidelines, in conjunction with institutional and
local regulations, is imperative.

Hazard Identification and Risk Assessment

While specific toxicity data for 2-Methoxyhexane is not extensively available, its structural
similarity to other ethers and alkanes suggests that it should be treated as a hazardous
substance. A safety data sheet for the related compound 1-methoxyhexane classifies it as a
highly flammable liquid and vapor that is harmful if swallowed.[1] Therefore, it is prudent to
assume 2-Methoxyhexane exhibits similar hazardous properties.

Potential Hazards:

» Flammability: Ethers are typically flammable. Keep away from heat, sparks, open flames,
and other ignition sources.[1]
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o Toxicity: May be harmful if swallowed or inhaled.[1][2] Prolonged or repeated exposure to

similar solvents can have adverse health effects, including potential damage to the liver and

kidneys.[3]

o Peroxide Formation: Like many ethers, 2-Methoxyhexane may form explosive peroxides

upon exposure to air and light.[4]

Regulatory Compliance

The disposal of chemical waste such as 2-Methoxyhexane is regulated by federal, state, and

local authorities. In the United States, the primary federal regulation is the Resource

Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency

(EPA).[5][6] Generators of hazardous waste are responsible for its proper identification,

management, and disposal.[7][8][9] Under no circumstances should hazardous chemical waste

be disposed of down the drain or in regular trash.[4][5]

Data Presentation: Properties of 2-Methoxyhexane

A summary of the available chemical and physical properties for 2-Methoxyhexane is provided

below. This information is essential for a proper risk assessment.

Property Value Source
Molecular Formula C7H160 PubChem[10][11]
Molecular Weight 116.20 g/mol PubChem[10][11]
CAS Number 25246-71-3 PubChem[10]
Appearance Data not available

Boiling Point Data not available

Flash Point Data not available

Solubility Data not available

XLogP3 2.3 PubChem[10][11]
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Note: The absence of data for properties like boiling point and flash point necessitates a
cautious approach, assuming it is a volatile and flammable liquid.

Experimental Protocols

Personal Protective Equipment (PPE)

When handling 2-Methoxyhexane waste, the following minimum PPE is required:
o Eye Protection: Use tight-fitting safety goggles or a face shield.[1]

» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene). Avoid skin
contact.[1]

o Body Protection: A flame-retardant lab coat should be worn.

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of vapors.[1][2]

Protocol for Waste Collection and Storage

o Container Selection: Use a chemically compatible container for waste collection. Plastic
containers are often preferred over glass to minimize the risk of breakage.[5] The container
must have a secure, tight-fitting lid.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste".[5]
[12] The label must also include the full chemical name ("2-Methoxyhexane waste") and the
approximate concentration or volume of the waste.[5] Do not use abbreviations or chemical
formulas.[5]

o Accumulation: Keep the waste container closed at all times, except when adding waste.[13]
[14]

o Storage: Store the waste container in a designated satellite accumulation area near the point
of generation.[9][14] This area should be well-ventilated and away from heat and ignition

sources.
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e Segregation: Incompatible wastes must be segregated.[9][13] Do not store 2-
Methoxyhexane waste with strong oxidizing agents, acids, or bases.[1] Use secondary
containment, such as a plastic tray, to capture any potential leaks.[13][14]

Protocol for Spill Management
In the event of a 2-Methoxyhexane spill, follow these procedures:
o Alert Personnel: Immediately alert others in the vicinity.

o Evacuate: For large spills, or if there is a risk of fire or significant vapor inhalation, evacuate
the area and contact your institution's emergency response team.

» Control Ignition Sources: If it is safe to do so, remove all ignition sources from the area.

o Containment (for small spills): For minor spills that you are trained to handle, don appropriate
PPE. Contain the spill using a chemical spill kit with an absorbent material like sand or
vermiculite.[1] Do not use combustible materials to absorb the spill.

o Cleanup: Once the liquid is absorbed, carefully collect the material into a designated
hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent, and collect the cleaning
materials as hazardous waste.

o Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Protocol for Final Disposal

o Request Pickup: When the waste container is full, or if it has been in storage for an extended
period, contact your institution's EHS or Hazardous Waste Management department to
schedule a pickup.[5][9]

o Documentation: Complete any necessary hazardous waste disposal forms as required by
your institution.[5] This typically includes information on the chemical composition and
quantity of the waste.
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e Do Not Dispose Improperly: Itis illegal and unsafe to dispose of 2-Methoxyhexane waste by
pouring it down the drain or allowing it to evaporate in a fume hood.[4][5]

Mandatory Visualizations

In the Laboratory

Waste Generation Select & Label Collect Waste in Store in Designated Segregate from | | Periodicall Container Full
(2-Methoxyhexane) Compatible Container Closed Container satelite ion Area | Request EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Methoxyhexane waste.
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Caption: Decision-making workflow for a 2-Methoxyhexane spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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